Cas no 1956370-53-8 (5-Chloro-3-(3-fluorophenyl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 5-Chloro-3-(3-fluorophenyl)pyrazolo[1,5-a]pyrimidine
• CAS No: 1956370-53-8
• MF: C₁₂H₇ClFN₃
• MW: 247.655484437943
• CID: 5059675
• Update Time: 2025-09-27

5-Chloro-3-(3-fluorophenyl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(3-fluorophenyl)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C12H7ClFN3/c13-11-4-5-17-12(16-11)10(7-15-17)8-2-1-3-9(14)6-8/h1-7H
• InChI Key： ZMWRFDLWJMKZOZ-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(=C(C=N2)C2C=CC=C(C=2)F)N=1

Computed Properties

• Exact Mass: 247.0312531 g/mol
• Monoisotopic Mass: 247.0312531 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 247.65
• XLogP3: 3
• Topological Polar Surface Area: 30.2

Additional information on 5-Chloro-3-(3-fluorophenyl)pyrazolo[1,5-a]pyrimidine

Introduction to 5-Chloro-3-(3-fluorophenyl)pyrazolo[1,5-a]pyrimidine (CAS No. 1956370-53-8)

5-Chloro-3-(3-fluorophenyl)pyrazolo[1,5-a]pyrimidine, identified by its CAS number 1956370-53-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the pyrazolopyrimidine class, a scaffold that has been extensively explored for its potential in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

The structural framework of 5-Chloro-3-(3-fluorophenyl)pyrazolo[1,5-a]pyrimidine consists of a fused pyrazole and pyrimidine ring system, which is further functionalized with a chloro substituent at the 5-position and a 3-fluorophenyl group at the 3-position. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, making it a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as an inhibitor of various kinases, which are enzymes that play crucial roles in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with diseases such as cancer, making kinase inhibitors a major focus of drug development efforts. The pyrazolopyrimidine core is known to interact effectively with the ATP-binding pockets of kinases, thereby inhibiting their activity.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the bioactivity and pharmacokinetic properties of small molecules. The presence of the 3-fluorophenyl group in 5-Chloro-3-(3-fluorophenyl)pyrazolo[1,5-a]pyrimidine contributes to its metabolic stability and binding affinity to target proteins. Additionally, the chloro substituent at the 5-position can influence the electronic distribution of the molecule, affecting its interactions with biological targets.

In vitro studies have demonstrated that derivatives of pyrazolopyrimidine have shown promising activity against various kinases, including tyrosine kinases and serine/threonine kinases. The compound 5-Chloro-3-(3-fluorophenyl)pyrazolo[1,5-a]pyrimidine has been investigated for its potential to modulate these kinases, which could lead to therapeutic benefits in conditions such as leukemia and other cancers. The fluorine atom at the para position of the phenyl ring enhances the lipophilicity of the molecule, facilitating its penetration across biological membranes.

The synthesis of 5-Chloro-3-(3-fluorophenyl)pyrazolo[1,5-a]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine into aromatic systems often presents synthetic challenges due to its high electronegativity and reactivity. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecular structures with greater ease.

One key aspect of developing new pharmaceuticals is understanding how structural modifications can influence biological activity. The chloro and fluorophenyl substituents in 5-Chloro-3-(3-fluorophenyl)pyrazolo[1,5-a]pyrimidine play critical roles in determining its pharmacological profile. Computational studies using molecular modeling techniques have been instrumental in predicting how these substituents interact with target proteins. These studies help guide medicinal chemists in designing analogs with improved potency and selectivity.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in human trials. Initial studies with 5-Chloro-3-(3-fluorophenyl)pyrazolo[1,5-a]pyrimidine have shown encouraging results in cell-based assays, where it demonstrated inhibitory effects on several kinases relevant to cancer therapy. These findings have laid the groundwork for further investigation into its potential as a lead compound for drug development.

The growing interest in kinase inhibitors has spurred innovation in drug design strategies. The pyrazolopyrimidine scaffold offers a versatile platform for creating molecules with tailored properties. By modifying different parts of the core structure, researchers can fine-tune interactions with biological targets while maintaining overall bioactivity. This flexibility makes compounds like 5-Chloro-3-(3-fluorophenyl)pyrazolo[1,5-a]pyrimidine valuable tools for exploring new therapeutic avenues.

Future research directions may include exploring derivatives of this compound that exhibit enhanced selectivity or reduced toxicity. Combination therapies involving kinase inhibitors could also be investigated to improve treatment outcomes for patients with kinase-driven diseases. The unique combination of structural features in 5-Chloro-3-(3-fluorophenyl)pyrazolo[1,5-a]pyrimidine makes it a promising candidate for such investigations.

In conclusion,5-Chloro-3-(3-fluorophenyl)pyrazolo[1,5-a]pyrimidine (CAS No. 1956370-53-8) represents an exciting area of research in pharmaceutical chemistry. Its structural features and demonstrated bioactivity make it a valuable asset in the quest for new treatments for diseases such as cancer. As research continues to uncover new insights into kinase biology,this compound will likely play an important role in shaping future therapeutic strategies.